Cas no 177488-99-2 (1-(tert-Butyl)-4-(2-methoxy-5-nitrophenyl)piperazine)

• Product Name: 1-(tert-Butyl)-4-(2-methoxy-5-nitrophenyl)piperazine
• CAS No: 177488-99-2
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 1029113
• PubChem ID: 53443919
• Update Time: 2025-04-20

1-(tert-Butyl)-4-(2-methoxy-5-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-4-(2-methoxy-5-nitrophenyl)piperazine
• tert-butyl 4-(2-methoxy-5-nitrophenyl)piperazine-1-carboxylate
• 1-Piperaz<wbr>
• LogP
• tert-Buty<wbr>
• AKOS022171678
• 177488-99-2
• DB-015031

• MDL： MFCD16293711
• Inchi： 1S/C15H23N3O3/c1-15(2,3)17-9-7-16(8-10-17)13-11-12(18(19)20)5-6-14(13)21-4/h5-6,11H,7-10H2,1-4H3
• InChI Key： DHRZDWFUDYCPGZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1CCN(CC1)C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 337.16389
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 85.15